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Compound of Interest

2-Hydroxy-4'-
Compound Name:

phenoxyacetophenone
CAS No.: 92254-23-4
Cat. No.: B3389259

Get Quote

\ J

Core Focus: Structural Profiling, Synthetic Pathways, and Drug Development Utility

Executive Summary
In medicinal chemistry, the transition from a methyl ketone (4'-phenoxyacetophenone) to an
-hydroxy ketone (2-Hydroxy-4'-phenoxyacetophenone) represents a critical activation step.

[1] While the former serves as a stable, bulk intermediate for introducing the hydrophobic
phenoxyphenyl moiety, the latter is a reactive "warhead" scaffold. The

-hydroxy functionality allows for the rapid construction of bioactive heterocycles—specifically
imidazoles and oxazoles—which are ubiquitous in kinase inhibitors (e.g., p38 MAPK inhibitors)
and antifungal agents.

Chemical Profiling & Structural Identity[1][2][3]

The primary distinction lies in the substitution at the

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3389259#bc-rfq
https://www.benchchem.com/product/b3389259/docs?utm_src=pdf-body#technical-guide-2-hydroxy-4-phenoxyacetophenone-vs-4-phenoxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxy-1-_4-hydroxyphenyl_ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3389259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

-carbon (C2 position of the ethanone chain).[1]

2-Hydroxy-4'-
Feature 4'-Phenoxyacetophenone

phenoxyacetophenone
Structure

2-hydroxy-1-(4-
IUPAC Name 1-(4-phenoxyphenyl)ethanone

phenoxyphenyl)ethanone
CAS Number 5031-78-7 92254-23-4
Mol.[1][2] Weight 212.25 g/mol 228.24 g/mol

Functionality

Methyl Ketone (Nucleophilic

-C)

-Hydroxy Ketone (Bifunctional)

Stability

High; stable at RT.[1]

Moderate; prone to

dimerization/oxidation.[1]

Primary Use

Precursor; Friedel-Crafts

substrate.[1]

Heterocycle synthesis;

Pharmacophore scaffold.[1]

Synthetic Pathways & Manufacturing Logic[1][5]

The synthesis of the 2-hydroxy derivative typically proceeds sequentially from the methyl

ketone.[1] Direct oxidation is possible but often yields side products; therefore, a two-step

halogenation-hydrolysis protocol is the industry standard for high purity.[1]

Pathway Visualization (Graphviz)[1]

Friedel-Crafts Acylation
AcCL AICI3
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(Methyl Ketone)

Hydrolysis

2-Bromo-4'-phenoxyacetophenone (NaCOOH / H20) 2-Hydroxy-4'-phenoxyacetophenone
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Click to download full resolution via product page

Figure 1: Stepwise synthetic progression from the raw material diphenyl ether to the target

-hydroxy ketone.
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Detailed Reaction Mechanismsj[1]
Step 1: Synthesis of 4'-Phenoxyacetophenone

This is a classic Friedel-Crafts Acylation.[1] Diphenyl ether is reacted with acetyl chloride in the
presence of a Lewis acid catalyst (

)-[1]

» Regioselectivity: The phenoxy group is an ortho/para director.[1] Due to steric hindrance at
the ortho position, the para isomer (4'-position) is heavily favored.[1]

» Key Control Point: Temperature must be controlled (< 5°C initially) to prevent di-acylation.[1]

Step 2: Conversion to 2-Hydroxy-4'-phenoxyacetophenone

Direct hydroxylation is difficult.[1] The preferred route involves

-bromination followed by nucleophilic substitution.[1]

e Bromination: 4'-phenoxyacetophenone is treated with Bromine (

) or Copper(ll) Bromide (

) in ethyl acetate/chloroform.[1] This yields 2-bromo-1-(4-phenoxyphenyl)ethanone (CAS
2491-38-5).[1]

e Hydrolysis: The bromo-ketone is unstable and lachrymatory.[1] It is converted to the hydroxy
ketone via a formate intermediate (using Sodium Formate in aqueous ethanol) which
spontaneously hydrolyzes, or by direct hydrolysis with dilute base (though this risks aldol
condensation side reactions).[1]

Experimental Protocols
Protocol A: Synthesis of 2-Bromo-4'-
phenoxyacetophenone (Intermediate)

» Reagents: 4'-Phenoxyacetophenone (10 mmol),

(20 mmol), Ethyl Acetate (50 mL).[1]
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e Procedure:

o

Dissolve ketone in ethyl acetate.[1][3]
o Add

and reflux for 4-6 hours. The green
turns to white
as the reaction proceeds.

o Filter off the copper salts.[1]
o Evaporate solvent to yield the
-bromo derivative.[1]
e Why

? It provides cleaner mono-bromination compared to elemental bromine, reducing the risk of
di-bromination.[1]

Protocol B: Hydrolysis to 2-Hydroxy-4'-
phenoxyacetophenone[1]

e Reagents: 2-Bromo-4'-phenoxyacetophenone (crude), Sodium Formate (3 eq),
Ethanol/Water (1:1).[1]

» Procedure:
o Suspend the bromo-ketone in the ethanol/water mixture.[1]
o Add Sodium Formate and reflux for 4 hours.
o Mechanism: The formate ion displaces the bromide (

) to form the

-formyloxy ketone, which rapidly hydrolyzes to the
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-hydroxy ketone under reflux conditions.[1]

o Cool and extract with dichloromethane. Recrystallize from hexane/ether.

Applications in Drug Development[2][7]

The transition from the methyl ketone to the hydroxy ketone is strategic in scaffold design.

The "Hydrophobic Tail" Effect

Both molecules contain the 4-phenoxyphenyl moiety.[1] In kinase inhibitors (e.g., Ibrutinib
analogs), this group often occupies the hydrophobic "back pocket" of the ATP binding site. The
ether linkage provides rotational flexibility, allowing the distal phenyl ring to adjust to the
pocket's topology.

Heterocycle Construction (The "Warhead")

2-Hydroxy-4'-phenoxyacetophenone is a versatile precursor for constructing imidazole-
based drugs.[1]

e Reaction: Condensation with aldehydes and ammonia (Weidenhagen synthesis).[1]
e Outcome: 4-(4-phenoxyphenyl)-imidazole derivatives.

e Relevance: This core is structurally similar to SB203580 (a p38 MAPK inhibitor).[1] The
hydroxy group becomes part of the imidazole nitrogen/carbon framework during cyclization.

Bioactivity Logic Flow[1]
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2-Hydroxy-4'-phenoxyacetophenone
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Target: p38 MAPK / CYP51 (Antifungal)
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Figure 2: Logic flow from the hydroxy-ketone scaffold to bioactive kinase inhibitors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2,4'-Dihydroxyacetophenone | C8H803 | CID 440082 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2.2400-51-3,2-Hydroxy-1-(3-indolyl)ethanone-AccelaChem|AccelaChemBio|Accela design,
synthesis, manufacture and market advanced R&D chemicals;F3cfH: (L&) BIRAT
[accelachem.com]

e 3.rsc.org [rsc.org]

 To cite this document: BenchChem. [Technical Guide: 2-Hydroxy-4'-phenoxyacetophenone
vs. 4'-Phenoxyacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3389259/docs#technical-guide-2-hydroxy-4-
phenoxyacetophenone-vs-4-phenoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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